Cas no 947533-41-7 ([4-(trifluoromethyl)pyridin-3-yl]boronic acid)

• Product Name: [4-(trifluoromethyl)pyridin-3-yl]boronic acid
• CAS No: 947533-41-7
• MF: C₆H₅BF₃NO₂
• MW: 190.915611982346
• MDL: MFCD07374978
• CID: 839099
• PubChem ID: 44717662
• Update Time: 2025-10-17

[4-(trifluoromethyl)pyridin-3-yl]boronic acid Chemical and Physical Properties

Names and Identifiers

• 4-(TRIFLUOROMETHYL)PYRIDIN-3-YLBORONIC ACID
• [4-(trifluoromethyl)-3-pyridyl]boronic acid
• [4-(Trifluoromethyl)pyridin-3-yl]boronic acid
• boronic acid, B-[4-(trifluoromethyl)-3-pyridinyl]-
• 4-(Trifluoromethyl)pyridine-3-boronic acid
• 4-(TRIFLUOROMETHYL)PYRIDINE-3-BORONIC ACID HYDRATE 0.98
• 4-Trifluoromethyl-pyridine-3-boronic acid
• 4-Trifluoromethylpyridine-3-boronic acid
• 4-Trifluoromethyl-pyridine-3-boronic-acid
• (4-(Trifluoromethyl)pyridin-3-yl)boronic acid
• 4-(trifluoromethyl)-3-pyridylboronic acid
• 4-(Trifluoromethyl)pyridine-3-boronic acid hydrate
• B-[4-(Trifluoromethyl)-3-pyridinyl]boronic acid (ACI)
• (4-Trifluoromethyl-3-pyridyl)boronic acid
• (4-Trifluoromethylpyridin-3-yl)boronic acid
• SCHEMBL551459
• DB-080017
• 4-(Trifluoromethyl)pyridin-3-ylboronicacid
• AKOS006283487
• P10470
• 947533-41-7
• EN300-147325
• CS-0054909
• 4-(Trifluoromethyl)pyridine-3-boronic acid, AldrichCPR
• 4-Trifluoromethylpyridine-3-boronicacid
• (4-(Trifluoromethyl)pyridin-3-yl)boronicacid
• MFCD07374978
• PS-12935
• DTXSID30660277
• [4-(trifluoromethyl)pyridin-3-yl]boronic acid

• MDL： MFCD07374978
• Inchi： 1S/C6H5BF3NO2/c8-6(9,10)4-1-2-11-3-5(4)7(12)13/h1-3,12-13H
• InChI Key： GPOLKFXETWUREM-UHFFFAOYSA-N
• SMILES： FC(C1C(B(O)O)=CN=CC=1)(F)F

Computed Properties

• Exact Mass: 191.03700
• Monoisotopic Mass: 191.0365431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4Ų

Experimental Properties

• PSA: 53.35000
• LogP: -0.21980

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on [4-(trifluoromethyl)pyridin-3-yl]boronic acid

Comprehensive Guide to [4-(trifluoromethyl)pyridin-3-yl]boronic acid (CAS No. 947533-41-7): Properties, Applications, and Market Insights

[4-(Trifluoromethyl)pyridin-3-yl]boronic acid (CAS No. 947533-41-7) is a specialized boronic acid derivative widely used in pharmaceutical and materials science research. This compound, featuring a trifluoromethylpyridine backbone, has gained significant attention due to its unique reactivity and versatility in Suzuki-Miyaura cross-coupling reactions. Researchers and manufacturers frequently search for "947533-41-7 supplier" or "[4-(trifluoromethyl)pyridin-3-yl]boronic acid price" as its demand grows in drug discovery pipelines.

The molecular structure of [4-(trifluoromethyl)pyridin-3-yl]boronic acid combines the electron-withdrawing properties of the trifluoromethyl group with the coordinating ability of the boronic acid moiety. This dual functionality makes it particularly valuable for creating fluorinated pharmaceutical intermediates, a hot topic in medicinal chemistry given the increasing importance of fluorine-containing drugs. Recent Google Trends data shows growing interest in "boronic acids in drug development" and "trifluoromethylpyridine applications", reflecting the compound's relevance.

In synthetic chemistry applications, CAS 947533-41-7 serves as a crucial building block for constructing complex heterocyclic compounds. The presence of both pyridine and boronic acid groups allows for sequential functionalization, enabling researchers to answer frequent search queries like "how to modify trifluoromethylpyridine derivatives" or "best methods for pyridine boronic acid coupling". Its stability under various reaction conditions makes it preferable to similar compounds in the boronic acid family.

The pharmaceutical industry particularly values [4-(trifluoromethyl)pyridin-3-yl]boronic acid for developing kinase inhibitors and PET radiotracers. With the rising demand for targeted cancer therapies (a trending search term), this compound's ability to introduce both fluorine atoms and aromatic systems into drug candidates makes it invaluable. Current research focuses on its use in proteolysis targeting chimeras (PROTACs), one of the most searched topics in modern drug discovery.

Material scientists employ 947533-41-7 to create advanced organic electronic materials. The trifluoromethyl group enhances thermal stability and alters electronic properties, addressing common search queries about "improving OLED material performance". The compound's compatibility with various polymerization techniques makes it suitable for developing fluorinated conductive polymers, a subject of numerous recent patents and publications.

When handling [4-(trifluoromethyl)pyridin-3-yl]boronic acid, proper storage conditions are frequently searched. The compound should be kept in cool, dry environments away from moisture, as boronic acids are prone to dehydration. Suppliers often receive queries about "947533-41-7 solubility" - it typically dissolves well in polar aprotic solvents like DMSO or THF, but has limited solubility in water.

The global market for pyridine boronic acid derivatives including CAS 947533-41-7 is expanding rapidly, driven by pharmaceutical R&D investments. Analytics tools show increasing searches for "boronic acid market growth 2024" and "trifluoromethyl compounds suppliers". Asia-Pacific regions demonstrate particularly strong demand growth, correlating with their expanding contract research organization sectors.

Quality control of [4-(trifluoromethyl)pyridin-3-yl]boronic acid involves rigorous HPLC analysis and NMR verification, topics frequently searched by quality assurance professionals. Impurity profiles are critical, especially for pharmaceutical applications where searches for "boronic acid purity standards" have increased by 35% year-over-year according to keyword research tools.

Environmental considerations for 947533-41-7 are becoming increasingly important, with rising searches for "green chemistry boronic acids". Recent developments focus on catalytic recycling of boron-containing byproducts and solvent-free coupling reactions, aligning with the industry's sustainability trends.

Future research directions for [4-(trifluoromethyl)pyridin-3-yl]boronic acid include its application in bioconjugation chemistry and covalent inhibitor design - both trending topics in scientific literature. The compound's unique structural features position it well to address current challenges in drug delivery systems and bioimaging probes, as evidenced by growing publication rates and patent filings in these areas.